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Compound of Interest

Compound Name: SAR-020106

Cat. No.: B612087 Get Quote

Essential Safety and Handling Guide for SAR-
020106
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of the potent CHK1

inhibitor, SAR-020106.

As a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1), SAR-
020106 is a valuable tool in cancer research, particularly in studies involving DNA damage

response and cell cycle regulation.[1] Its cytotoxic potential necessitates stringent safety

protocols to protect laboratory personnel from exposure. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe and effective use of this compound in a research setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SAR-020106 is provided below. This

information is crucial for accurate preparation of solutions and for understanding the

compound's behavior under various experimental conditions.
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Property Value Source

Molecular Formula C₁₉H₁₉ClN₆O [2]

Molecular Weight 382.85 g/mol [2]

CAS Number 1184843-57-9 [2]

Appearance Solid powder [2]

Solubility
Soluble in DMSO (e.g., 5

mg/mL or 20 mg/mL)
[3][4]

Storage (Powder)
-20°C for up to 3 years; Room

temperature for months
[2][4]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[5]

Personal Protective Equipment (PPE)
Due to its potent biological activity, SAR-020106 should be handled with the same precautions

as a cytotoxic agent. The following PPE is mandatory when working with this compound in solid

or solution form.
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PPE Category Specific Requirements Rationale

Hand Protection

Two pairs of chemotherapy-

rated nitrile gloves. Change

gloves immediately if

contaminated, torn, or after

prolonged use (e.g., every 1-2

hours).

Prevents dermal absorption, a

primary route of exposure for

potent compounds. Double-

gloving provides an extra layer

of protection.

Body Protection

Disposable, solid-front

laboratory coat with tight-fitting

cuffs.

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes of

solutions or aerosolized

powder.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder form outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.

Minimizes the risk of inhaling

the potent compound,

especially in its powdered

form.

Safe Handling and Operational Workflow
A systematic approach to handling SAR-020106 is critical to minimize the risk of exposure. The

following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for SAR-020106

Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Prepare Designated Work Area
(Fume Hood / BSC)

Weigh Solid Compound

Dissolve in DMSO

Label Stock Solution

Transport Solution Securely

Conduct Experiment

Decontaminate Work Surfaces

Dispose of Liquid Waste Dispose of Solid Waste

Doff PPE Correctly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of SAR-020106.
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Experimental Protocols: Step-by-Step Guidance
1. Preparation of Stock Solutions

Pre-Weighing: Before handling the solid compound, ensure all necessary PPE is correctly

donned. Prepare the designated work area, preferably a certified chemical fume hood or

Class II biological safety cabinet, by lining the surface with absorbent, plastic-backed paper.

Weighing: Use a calibrated analytical balance within the containment area. Handle the vial of

SAR-020106 carefully to avoid generating dust. Use a spatula to transfer the desired amount

of powder to a tared weigh boat.

Dissolution: Transfer the weighed powder to an appropriate sterile, capped tube or vial. Add

the required volume of fresh, anhydrous DMSO to achieve the desired stock concentration

(e.g., 5 mg/mL).[4] Cap the vial securely and vortex or sonicate until the solid is completely

dissolved.

Labeling and Storage: Clearly label the stock solution with the compound name,

concentration, date, and your initials. Store the stock solution at -20°C or -80°C in small

aliquots to avoid repeated freeze-thaw cycles.[5]

2. Spill Management

Small Spills (Powder): If a small amount of powder is spilled, gently cover it with damp

absorbent material to avoid raising dust. Carefully wipe the area, working from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Small Spills (Liquid): For spills of SAR-020106 solutions, absorb the liquid with an inert

absorbent material (e.g., spill pads, vermiculite).

Decontamination: Following the initial cleanup of any spill, decontaminate the area with a

suitable cleaning agent (e.g., 70% ethanol), followed by soap and water.

Large Spills: In the event of a large spill, evacuate the area and notify your institution's

environmental health and safety (EHS) office immediately.

Disposal Plan
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All waste contaminated with SAR-020106 must be treated as hazardous chemical waste.

Liquid Waste: Collect all liquid waste containing SAR-020106, including unused solutions

and contaminated media, in a clearly labeled, sealed hazardous waste container. Do not

pour this waste down the drain.

Solid Waste: All solid waste, including contaminated gloves, lab coats, plasticware (e.g.,

pipette tips, tubes), and absorbent paper, must be collected in a designated, sealed

hazardous waste bag or container.

Sharps: Needles, syringes, or other sharps contaminated with SAR-020106 must be

disposed of in a designated sharps container for hazardous chemical waste.

Final Disposal: All hazardous waste containers must be disposed of through your institution's

EHS-approved hazardous waste management program.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the potent CHK1 inhibitor SAR-020106, ensuring a safe laboratory environment while

advancing critical scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612087#personal-protective-equipment-for-handling-
sar-020106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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